Cas no 90091-28-4 (3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic acid
• CAS No: 90091-28-4
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• MDL: MFCD00455794
• CID: 2952717
• PubChem ID: 4137846
• Update Time: 2025-04-21

3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-二甲基-4-硝基-1H-吡唑-1-基)丙酸
• 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic acid
• 3-(3,5-dimethyl-4-nitropyrazol-1-yl)propanoic acid
• 3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)-propanoic acid
• Oprea1_314398
• BBL016005
• STK301808
• 1H-pyrazole-1-propanoic acid, 3,5-dimethyl-4-nitro-
• 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoicacid
• Z223975894
• MFCD00455794
• CS-0256620
• AKOS015922335
• EN300-65020
• G37806
• VS-05098
• SCHEMBL1521469
• AKOS025211539
• ALBB-016306
• 90091-28-4
• AKOS000220465
• 997-096-8

• MDL： MFCD00455794
• Inchi： 1S/C8H11N3O4/c1-5-8(11(14)15)6(2)10(9-5)4-3-7(12)13/h3-4H2,1-2H3,(H,12,13)
• InChI Key： VGKCUVQITAZDAF-UHFFFAOYSA-N
• SMILES： OC(CCN1C(C)=C(C(C)=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 213.07495584g/mol
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 116-118 °CEnamineEN300-65020
• Boiling Point: 400.1±45.0 °C at 760 mmHg
• Flash Point: 195.7±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)